2-(5-amino-4-(phenylsulfonyl)-3-(p-tolylamino)-1H-pyrazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide

• IUPAC Name: 2-[5-amino-4-(benzenesulfonyl)-3-(4-methylanilino)pyrazol-1-yl]-N-(2-chloro-4-methylphenyl)acetamide
• InChI: InChI=1S/C25H24ClN5O3S/c1-16-8-11-18(12-9-16)28-25-23(35(33,34)19-6-4-3-5-7-19)24(27)31(30-25)15-22(32)29-21-13-10-17(2)14-20(21)26/h3-14H,15,27H2,1-2H3,(H,28,30)(H,29,32)
• InChI Key: GSYPXZLHSXXPID-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC2=NN(C(=C2S(=O)(=O)C3=CC=CC=C3)N)CC(=O)NC4=C(C=C(C=C4)C)Cl
• Molecular Formula: C25H24ClN5O3S
• Molecular Weight: 510.0 g/mol

Description

2-(5-amino-4-(phenylsulfonyl)-3-(p-tolylamino)-1H-pyrazol-1-yl)-N-(2-chloro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C25H24ClN5O3S and its molecular weight is 510.01. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

• A study highlighted the synthesis of new heterocyclic compounds incorporating a sulfamoyl moiety, indicating a versatile approach to creating antimicrobial agents. The synthesized compounds showed promising in vitro antibacterial and antifungal activities, suggesting their potential in addressing microbial resistance (Darwish et al., 2014).
• Another investigation into novel pyrazolopyrimidines incorporated with mono- and diphenylsulfonyl groups revealed antimicrobial activities exceeding that of a reference drug. This study suggested the effectiveness of derivatives containing one sulfone group over those with two, against all tested bacteria and fungi (Alsaedi et al., 2019).

Potential Therapeutic Applications

• Research on novel sulphonamide derivatives synthesized from 2-bromo-N-(phenylsulfonyl)acetamide derivatives demonstrated good antimicrobial activity, with some compounds showing high activity towards most strains. This highlights the therapeutic potential of these compounds in medicinal chemistry (Fahim & Ismael, 2019).
• A study on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives examined the effect of hydrogen bonding on self-assembly processes and antioxidant activity. The findings indicated significant antioxidant activity of the ligands and their complexes, proposing their application in reducing oxidative stress (Chkirate et al., 2019).

Antimalarial and Antiviral Research

• An exploration into antimalarial activity and quantitative structure-activity relationships of certain compounds demonstrated excellent activity against resistant strains of parasite and in primate models. This suggests the potential of these compounds in developing new antimalarial drugs (Werbel et al., 1986).